Cas no 210230-80-1 (3(2H)-Pyridazinone,4,5-dihydro-6-(1-methylethyl)-)

• Product Name: 3(2H)-Pyridazinone,4,5-dihydro-6-(1-methylethyl)-
• CAS No: 210230-80-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 252864
• PubChem ID: 23028092
• Update Time: 2025-07-17

3(2H)-Pyridazinone,4,5-dihydro-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4,5-dihydro-6-(1-methylethyl)-
• 3-propan-2-yl-4,5-dihydro-1H-pyridazin-6-one
• PYR065
• 6-(Propan-2-yl)-4,5-dihydropyridazin-3(2H)-one
• 4,5-DIHYDRO-6-(1-METHYLETHYL)-3(2H)-PYRIDAZINONE
• 6-Isopropyl-4,5-dihydropyridazin-3(2H)-one
• DTXSID30629889
• CWCDVJSJBVFNJK-UHFFFAOYSA-N
• F12620
• 4,5-dihydro-6-isopropyl-3 (2H)-pyridazinone
• A924496
• 4,5-Dihydro-6-isopropyl-3(2H)-pyridazinone
• SCHEMBL3345980
• 210230-80-1
• FT-0755676
• DB-050053

• MDL： MFCD21496314
• Inchi： 1S/C7H12N2O/c1-5(2)6-3-4-7(10)9-8-6/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： CWCDVJSJBVFNJK-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)C)=NN1

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.15
• Refractive Index: 1.552
• PSA: 41.46000
• LogP: 0.67280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 3(2H)-Pyridazinone,4,5-dihydro-6-(1-methylethyl)-

3(2H)-Pyridazinone, 4,5-Dihydro-6-(1-Methylethyl)- (CAS No. 210230-80-1): An Overview of a Promising Compound in Pharmaceutical Research

3(2H)-Pyridazinone, 4,5-dihydro-6-(1-methylethyl)- (CAS No. 210230-80-1) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 3(2H)-pyridazinone, 4,5-dihydro-6-(1-methylethyl)- is characterized by a pyridazinone ring with a dihydro substitution and a 1-methylethyl group at the 6-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

In terms of chemical synthesis, several methods have been reported for the preparation of 3(2H)-pyridazinone, 4,5-dihydro-6-(1-methylethyl)-. One common approach involves the condensation of an appropriate ketone or aldehyde with a hydrazine derivative, followed by cyclization to form the pyridazinone ring. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalyst-mediated reactions, which have significantly improved the yield and purity of the final product.

The biological activities of 3(2H)-pyridazinone, 4,5-dihydro-6-(1-methylethyl)- have been extensively studied in various preclinical models. One of the most notable findings is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3(2H)-pyridazinone, 4,5-dihydro-6-(1-methylethyl)- has also demonstrated potential as an antiviral agent. Research has indicated that it can interfere with the replication cycle of certain viruses, including influenza and herpes simplex virus. This broad-spectrum antiviral activity suggests that the compound could be developed into a novel therapeutic option for viral infections.

In addition to its direct biological effects, 3(2H)-pyridazinone, 4,5-dihydro-6-(1-methylethyl)- has been explored for its potential as a lead compound in drug discovery. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties. For instance, modifications at the 6-position have been shown to enhance its solubility and bioavailability, which are crucial factors for successful drug development.

Recent studies have also focused on understanding the mechanism of action of 3(2H)-pyridazinone, 4,5-dihydro-6-(1-methylethyl)-. Molecular docking simulations and in vitro experiments have revealed that it can bind to specific targets such as enzymes involved in inflammatory pathways and viral replication. This binding interaction is thought to be responsible for its therapeutic effects.

The safety profile of 3(2H)-pyridazinone, 4,5-dihydro-6-(1-methylethyl)- has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 3(2H)-pyridazinone, 4,5-dihydro-6-(1-methylethyl)- (CAS No. 210230-80-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties. As our understanding of this compound deepens, it holds great promise for advancing pharmaceutical research and developing novel treatments for various diseases.